Cas no 327062-32-8 (2-Cyano-N-[5-[(2,5-dichlorophenyl)methyl]-2-thiazolyl]-3-[4-(1-methylethyl)phenyl]-2-propenamide)

• Product Name: 2-Cyano-N-[5-[(2,5-dichlorophenyl)methyl]-2-thiazolyl]-3-[4-(1-methylethyl)phenyl]-2-propenamide
• CAS No: 327062-32-8
• MF: C₂₃H₁₉Cl₂N₃OS
• MW: 456.387461900711
• CID: 5455953
• PubChem ID: 2328070
• Update Time: 2025-06-28

2-Cyano-N-[5-[(2,5-dichlorophenyl)methyl]-2-thiazolyl]-3-[4-(1-methylethyl)phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (2E)-2-cyano-N-[5-(2,5-dichlorobenzyl)-1,3-thiazol-2-yl]-3-[4-(propan-2-yl)phenyl]prop-2-enamide
• AKOS001027647
• STK952561
• 2-cyano-N-{5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl}-3-[4-(propan-2-yl)phenyl]prop-2-enamide
• EN300-26611837
• 327062-32-8
• (E)-2-cyano-N-[5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-3-(4-propan-2-ylphenyl)prop-2-enamide
• Z44312555
• 2-Cyano-N-[5-[(2,5-dichlorophenyl)methyl]-2-thiazolyl]-3-[4-(1-methylethyl)phenyl]-2-propenamide

• Inchi： 1S/C23H19Cl2N3OS/c1-14(2)16-5-3-15(4-6-16)9-18(12-26)22(29)28-23-27-13-20(30-23)11-17-10-19(24)7-8-21(17)25/h3-10,13-14H,11H2,1-2H3,(H,27,28,29)
• InChI Key： BSTKMNABKNTEAJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(CC2=CC(Cl)=CC=C2Cl)S1)(=O)C(C#N)=CC1=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 455.0625888g/mol
• Monoisotopic Mass: 455.0625888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.73±0.70(Predicted)

Additional information on 2-Cyano-N-[5-[(2,5-dichlorophenyl)methyl]-2-thiazolyl]-3-[4-(1-methylethyl)phenyl]-2-propenamide

Introduction to Compound with CAS No. 327062-32-8 and Its Applications in Modern Chemical Biology

Today, the field of chemical biology has witnessed significant advancements, particularly in the development of novel compounds that exhibit promising pharmacological properties. One such compound, identified by its CAS number 327062-32-8, has garnered considerable attention due to its unique structural features and potential therapeutic applications. This compound, formally known as 2-Cyano-N-[5-[(2,5-dichlorophenyl)methyl]-2-thiazolyl]-3-[4-(1-methylethyl)phenyl]-2-propenamide, represents a fascinating example of how intricate molecular architectures can lead to the discovery of new bioactive entities.

The molecular structure of this compound is characterized by several key functional groups, including a cyano group, a thiazole ring, and aromatic phenyl rings. These components contribute to its complex chemical behavior and biological activity. The presence of the cyano group at the 2-position and the thiazole ring at the 5-position suggests potential interactions with biological targets, such as enzymes and receptors. Additionally, the aromatic phenyl rings, particularly the one substituted with a dichloro group and an isobutyl group, likely enhance its binding affinity and selectivity.

In recent years, there has been a growing interest in exploring the pharmacological potential of thiazole derivatives. Thiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound in question incorporates a thiazole ring into its structure, which may contribute to its ability to modulate various biological pathways. For instance, studies have shown that thiazole derivatives can inhibit the activity of certain kinases and other enzymes involved in cancer progression.

The dichlorophenyl moiety in the compound's structure is another notable feature. This group is often found in bioactive molecules due to its ability to enhance lipophilicity and improve membrane permeability. The combination of the dichlorophenyl group with the isobutyl-substituted phenyl ring may further optimize the compound's pharmacokinetic properties, making it more suitable for therapeutic use. Additionally, the cyano group at the 2-position could serve as a site for further chemical modification, allowing for the development of analogs with enhanced biological activity.

Recent research has also highlighted the importance of understanding the molecular interactions between small molecules and their biological targets. Computational methods, such as molecular docking and virtual screening, have become indispensable tools in this regard. These techniques allow researchers to predict how a compound might bind to a target protein and assess its potential efficacy. In the case of 2-Cyano-N-[5-[(2,5-dichlorophenyl)methyl]-2-thiazolyl]-3-[4-(1-methylethyl)phenyl]-2-propenamide, computational studies could provide valuable insights into its mechanism of action and help identify potential lead compounds for further development.

Moreover, the synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves various reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, highlights the sophistication involved in creating such complex molecules. These synthetic strategies not only contribute to the production of this compound but also serve as valuable tools for developing other bioactive molecules.

The potential applications of this compound extend beyond basic research. Given its structural complexity and promising pharmacological properties, it could be explored as a lead compound for drug discovery programs targeting various diseases. For example, its ability to interact with enzymes and receptors suggests that it may have therapeutic potential in areas such as oncology and neurology. Additionally, its unique structural features could make it useful in developing new antiviral or antibacterial agents.

In conclusion, 327062-32-8 represents a remarkable example of how interdisciplinary approaches can lead to the discovery of novel bioactive compounds. The combination of traditional organic synthesis with modern computational methods has enabled researchers to explore complex molecular architectures and their biological implications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing new treatments that address unmet medical needs.